(E)-2-(3,4-dimethoxybenzylidene)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)hydrazinecarbothioamide

• IUPAC Name: 1-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)thiourea
• InChI: InChI=1S/C21H23N5O3S/c1-14-19(20(27)26(25(14)2)16-8-6-5-7-9-16)23-21(30)24-22-13-15-10-11-17(28-3)18(12-15)29-4/h5-13H,1-4H3,(H2,23,24,30)/b22-13+
• InChI Key: PJNFGKOCKWLHMW-LPYMAVHISA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=S)NN=CC3=CC(=C(C=C3)OC)OC
• Isomeric SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=S)N/N=C/C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H23N5O3S
• Molecular Weight: 425.5 g/mol
• CAS No.: 249516-29-8

Description

(E)-2-(3,4-dimethoxybenzylidene)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C21H23N5O3S and its molecular weight is 425.51. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Schiff bases derived from hydrazinecarbothioamide compounds have been investigated for their efficiency as corrosion inhibitors. For example, a study on the inhibition of mild steel corrosion in sulfuric acid solutions showed that Schiff bases can serve as effective corrosion inhibitors, even at low concentrations. The study employed electrochemical impedance spectroscopy (EIS), potentiodynamic polarization (PD), and other techniques to demonstrate that these compounds exhibit significant inhibition efficiency, attributed to their adsorption on the mild steel surface, blocking active sites following the Langmuir adsorption isotherm model (Al-amiery et al., 2014).

Antimicrobial and Antioxidant Activities

Research into novel thiosemicarbazones has revealed their potential as antibacterial and antioxidant agents. Compounds within this category have shown excellent inhibition potency against Gram-positive pathogens at low concentrations and possess significant antioxidant activity against radicals. This indicates their utility in developing compounds with medicinal properties (Karaküçük-Iyidoğan et al., 2014).

Heterocyclic Compound Synthesis

Compounds structurally related to the one mentioned have been utilized in synthesizing a wide range of heterocyclic compounds, such as pyrazoles, pyrimidines, and others. These compounds are of significant interest due to their diverse biological activities. For instance, the utility of enaminonitriles in heterocyclic synthesis has been demonstrated, showcasing the preparation of new pyrazole, pyridine, and pyrimidine derivatives with various potential applications (Fadda et al., 2012).

Synthesis and Biological Evaluation

The synthesis and biological evaluation of similar compounds, focusing on their potential as antibacterial and anticancer agents, have been extensively explored. For instance, new pyrazolopyrazol and pyrazolo[3,4-d]pyrimidin-4-one derivatives have been synthesized, with some showing significant antitumor activity against specific cancer cell lines, highlighting their potential in developing new anticancer therapies (Abdellatif et al., 2014).